N-(3-chlorobenzyl)-1-methyl-4-piperidinamine

• IUPAC Name: N-[(3-chlorophenyl)methyl]-1-methylpiperidin-4-amine
• InChI: InChI=1S/C13H19ClN2/c1-16-7-5-13(6-8-16)15-10-11-3-2-4-12(14)9-11/h2-4,9,13,15H,5-8,10H2,1H3
• InChI Key: AJVIFRCZRIRWPP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NCC2=CC(=CC=C2)Cl
• Molecular Formula: C13H19ClN2
• Molecular Weight: 238.75 g/mol

Description

N-(3-chlorobenzyl)-1-methyl-4-piperidinamine, also known as deschloroketamine (DCK), is a dissociative anesthetic drug that belongs to the arylcyclohexylamine class. It was first synthesized in the 1960s and has gained popularity in recent years as a research chemical due to its potential therapeutic applications.

Mechanism of Action

DCK acts on the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation. It blocks the binding of glutamate to the NMDA receptor, leading to a decrease in excitatory neurotransmission. This results in a dissociative state characterized by feelings of detachment from reality, altered perception of time and space, and loss of motor coordination.
Biochemical and Physiological Effects:
DCK has been found to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. It also has a dose-dependent effect on heart rate and blood pressure, with higher doses causing an increase in both parameters. DCK has a relatively long duration of action, with effects lasting up to 6 hours.

Advantages and Limitations for Lab Experiments

DCK has several advantages for use in lab experiments, including its high potency, long duration of action, and ability to induce a dissociative state. However, its use is limited by its potential for abuse and lack of availability for research purposes. It is also important to note that the effects of DCK on humans are not well understood, and further research is needed to determine its safety and efficacy.

Future Directions

Future research on DCK should focus on its potential therapeutic applications, particularly in the treatment of depression, anxiety, and PTSD. Studies on the safety and efficacy of DCK in human clinical trials are also needed. Additionally, further investigation into the mechanism of action and biochemical and physiological effects of DCK may provide insights into its therapeutic potential and limitations.
In conclusion, DCK is a dissociative anesthetic drug that has gained popularity in recent years as a research chemical due to its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While DCK shows promise as a potential therapeutic agent, further research is needed to determine its safety and efficacy.

Synthesis Methods

The synthesis of DCK involves the reaction of 3-chlorobenzyl chloride with methylamine and piperidine. The resulting product is then purified through crystallization or recrystallization. The purity of DCK can be determined through various analytical techniques such as gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy.

Scientific Research Applications

DCK has shown potential therapeutic applications in the treatment of depression, anxiety, and post-traumatic stress disorder (PTSD). It has been found to have antidepressant and anxiolytic effects in animal models, and its use in human clinical trials is currently being explored. DCK has also been studied for its potential use as an analgesic and anesthetic agent.